Cas no 1803767-11-4 (Ethyl 5-fluoro-6-iodopicolinate)

• Product Name: Ethyl 5-fluoro-6-iodopicolinate
• CAS No: 1803767-11-4
• MF: C₈H₇FINO₂
• MW: 295.049557924271
• CID: 4905793
• Update Time: 2025-06-15

Ethyl 5-fluoro-6-iodopicolinate Chemical and Physical Properties

Names and Identifiers

• Ethyl 5-fluoro-6-iodopicolinate

• Inchi： 1S/C8H7FINO2/c1-2-13-8(12)6-4-3-5(9)7(10)11-6/h3-4H,2H2,1H3
• InChI Key： XAWJOKUAYCVMQE-UHFFFAOYSA-N
• SMILES： IC1=C(C=CC(C(=O)OCC)=N1)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 191
• XLogP3: 2.2
• Topological Polar Surface Area: 39.2

Additional information on Ethyl 5-fluoro-6-iodopicolinate

Ethyl 5-fluoro-6-iodopicolinate (CAS No. 1803767-11-4): A Key Intermediate in Modern Pharmaceutical Synthesis

Ethyl 5-fluoro-6-iodopicolinate (CAS No. 1803767-11-4) is a highly versatile and significant compound in the realm of pharmaceutical chemistry, serving as a crucial intermediate in the synthesis of various bioactive molecules. Its unique structural features, characterized by the presence of both a fluorine atom and an iodine substituent on a picolinic acid derivative, make it an invaluable building block for medicinal chemists. This compound has garnered considerable attention due to its role in the development of novel therapeutic agents targeting diverse diseases, including cancer, infectious disorders, and neurological conditions.

The molecular structure of Ethyl 5-fluoro-6-iodopicolinate consists of a pyridine ring substituted at the 5-position with a fluorine atom and at the 6-position with an iodine atom, further esterified at the 3-position with an ethyl group. This particular arrangement imparts distinct chemical properties that facilitate its utility in synthetic transformations. The fluorine atom, known for its ability to modulate metabolic stability and binding affinity, enhances the compound's pharmacological profile, while the iodine atom serves as a handle for further functionalization via cross-coupling reactions.

In recent years, there has been a surge in research focusing on the development of small-molecule inhibitors for kinases, which are key enzymes involved in signal transduction pathways associated with various diseases. Ethyl 5-fluoro-6-iodopicolinate has emerged as a valuable scaffold for designing kinase inhibitors due to its ability to undergo palladium-catalyzed cross-coupling reactions, such as Suzuki-Miyaura and Stille couplings. These reactions allow for the introduction of aryl or vinyl groups at various positions of the pyridine ring, thereby enabling the generation of structurally diverse derivatives with enhanced biological activity.

One of the most compelling applications of Ethyl 5-fluoro-6-iodopicolinate is in the synthesis of anticancer agents. Fluorinated pyridine derivatives have shown promise in preclinical studies as inhibitors of tyrosine kinases, which are overexpressed in many cancer cell lines. The presence of both fluorine and iodine substituents enhances the compound's ability to interact with target proteins, leading to improved potency and selectivity. For instance, researchers have utilized Ethyl 5-fluoro-6-iodopicolinate to develop novel inhibitors targeting Bruton's tyrosine kinase (BTK), a critical enzyme in B-cell signaling pathways implicated in chronic lymphocytic leukemia (CLL).

The role of fluorine atoms in medicinal chemistry is well-documented, with their ability to influence drug metabolism and pharmacokinetic properties significantly contributing to therapeutic efficacy. The incorporation of fluorine into drug candidates often leads to increased lipophilicity, reduced susceptibility to metabolic degradation, and improved binding affinity to biological targets. In the context of Ethyl 5-fluoro-6-iodopicolinate, the fluorine atom at the 5-position plays a pivotal role in optimizing these properties, making it an attractive intermediate for drug discovery.

Furthermore, the iodine substituent on Ethyl 5-fluoro-6-iodopicolinate provides a convenient site for further functionalization through transition metal-catalyzed reactions. These reactions are widely employed in synthetic organic chemistry for constructing complex molecular architectures efficiently. For example, palladium-catalyzed cross-coupling reactions have been utilized to introduce diverse aryl groups at the iodinated position, generating libraries of compounds with tailored biological activities. Such methodologies have been instrumental in identifying lead compounds for further optimization.

The versatility of Ethyl 5-fluoro-6-iodopicolinate extends beyond its utility in kinase inhibition. It has also been explored as a precursor for developing antiviral and antibacterial agents. The structural motif present in this compound can be modified to target viral proteases or bacterial enzymes essential for pathogenicity. For instance, researchers have investigated derivatives of Ethyl 5-fluoro-6-iodopicolinate as inhibitors of HIV protease, demonstrating their potential in suppressing viral replication.

In conclusion, Ethyl 5-fluoro-6-iodopicolinate (CAS No. 1803767-11-4) is a multifaceted compound with significant implications in pharmaceutical research and development. Its unique structural features enable its use as a versatile intermediate in synthesizing bioactive molecules targeting various diseases. The presence of both fluorine and iodine substituents enhances its utility in medicinal chemistry by modulating pharmacokinetic properties and facilitating further functionalization through cross-coupling reactions. As research continues to uncover new therapeutic targets and synthetic strategies, compounds like Ethyl 5-fluoro-6-iodopicolinate will undoubtedly remain at the forefront of drug discovery efforts.